Cas no 2387013-80-9 (2-Piperidineacetic acid, α,α-dimethyl-1-[(phenylmethoxy)carbonyl]-)

• Product Name: 2-Piperidineacetic acid, α,α-dimethyl-1-[(phenylmethoxy)carbonyl]-
• CAS No: 2387013-80-9
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5260784
• PubChem ID: 165904109
• Update Time: 2025-10-30

2-Piperidineacetic acid, α,α-dimethyl-1-[(phenylmethoxy)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidineacetic acid, α,α-dimethyl-1-[(phenylmethoxy)carbonyl]-
• 2387013-80-9
• EN300-381849
• 2-{1-[(benzyloxy)carbonyl]piperidin-2-yl}-2-methylpropanoic acid

• Inchi： 1S/C17H23NO4/c1-17(2,15(19)20)14-10-6-7-11-18(14)16(21)22-12-13-8-4-3-5-9-13/h3-5,8-9,14H,6-7,10-12H2,1-2H3,(H,19,20)
• InChI Key： TZMXQESHLIZKCX-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCCC1C(C)(C)C(O)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 466.9±28.0 °C(Predicted)
• pka: 4.84±0.10(Predicted)

Additional information on 2-Piperidineacetic acid, α,α-dimethyl-1-[(phenylmethoxy)carbonyl]-

Introduction to 2-Piperidineacetic acid, α,α-dimethyl-1-[(phenylmethoxy)carbonyl]- (CAS No. 2387013-80-9)

2-Piperidineacetic acid, α,α-dimethyl-1-[(phenylmethoxy)carbonyl]- (CAS No. 2387013-80-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a carboxylic acid group, and a phenylmethoxy carbonyl moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable subject of study for researchers and pharmaceutical companies alike.

The piperidine ring is a six-membered heterocyclic compound with one nitrogen atom. It is a common structural motif in many biologically active molecules, including several approved drugs. The presence of the piperidine ring in 2-Piperidineacetic acid, α,α-dimethyl-1-[(phenylmethoxy)carbonyl]- suggests that this compound may exhibit similar biological activities, such as central nervous system (CNS) modulation and anti-inflammatory effects.

The carboxylic acid group is another key functional group in this compound. Carboxylic acids are known for their ability to form salts and esters, which can influence the solubility and bioavailability of the molecule. In pharmaceutical applications, the carboxylic acid group can be modified to enhance the drug's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The phenylmethoxy carbonyl moiety is a protecting group that can be used to mask the carboxylic acid group during synthetic processes. This protecting group is often employed in multi-step syntheses to prevent unwanted side reactions and ensure the selective modification of specific functional groups. Once the desired transformations are complete, the protecting group can be removed to reveal the active carboxylic acid functionality.

Recent research has highlighted the potential of 2-Piperidineacetic acid, α,α-dimethyl-1-[(phenylmethoxy)carbonyl]- in various therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 2-Piperidineacetic acid, α,α-dimethyl-1-[(phenylmethoxy)carbonyl]- could be a promising lead compound for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its potential therapeutic applications, 2-Piperidineacetic acid, α,α-dimethyl-1-[(phenylmethoxy)carbonyl]- has also been studied for its use as an intermediate in the synthesis of other biologically active compounds. The versatility of this molecule makes it an attractive candidate for chemical synthesis and drug discovery efforts.

The synthesis of 2-Piperidineacetic acid, α,α-dimethyl-1-[(phenylmethoxy)carbonyl]- typically involves several steps, including the formation of the piperidine ring, the introduction of the carboxylic acid group, and the attachment of the phenylmethoxy carbonyl moiety. Advanced synthetic methods and catalysts have been developed to optimize these processes and improve yields and purity levels.

In terms of safety and handling, 2-Piperidineacetic acid, α,α-dimethyl-1-[(phenylmethoxy)carbonyl]- should be stored under appropriate conditions to maintain its stability and prevent degradation. Researchers working with this compound should adhere to standard laboratory safety protocols to ensure safe handling and disposal.

Overall, 2-Piperidineacetic acid, α,α-dimethyl-1-[(phenylmethoxy)carbonyl]- (CAS No. 2387013-80-9) represents a promising compound with significant potential in both research and pharmaceutical applications. Its unique structural features and versatile synthetic properties make it an important molecule for further investigation and development.